N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(9-hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H21NO2/c1-2-11(15)14-9-10-5-3-6-13(12(10)16)7-4-8-13/h2,10,12,16H,1,3-9H2,(H,14,15)
• InChI Key: QSVLDSKKLBROTB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CCCC2(C1O)CCC2
• Molecular Formula: C13H21NO2
• Molecular Weight: 223.31 g/mol

Description

N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide has several biochemical and physiological effects. It has been shown to inhibit the production of certain pro-inflammatory cytokines and chemokines. It has also been shown to induce apoptosis in tumor cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide in lab experiments is its ability to selectively inhibit certain enzymes without affecting others. However, one limitation is that its synthesis method is complex and time-consuming.

Future Directions

There are several future directions for the study of N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide. One direction is to investigate its potential as a lead compound for the development of new drugs. Another direction is to study its self-assembling properties for the development of new materials. Additionally, further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide can be synthesized using a multi-step process. The first step involves the synthesis of 2,2-dimethyl-1,3-dioxolane-4-methanol, which is then converted to 9-hydroxy-spiro[3.5]nonan-8-one. This intermediate is then reacted with methylamine and acrylonitrile to yield the final product.

Scientific Research Applications

N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been shown to have anti-inflammatory and anti-tumor properties. In drug discovery, it has been investigated as a potential lead compound for the development of new drugs. In material science, it has been studied for its ability to form self-assembled monolayers on various surfaces.